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Compound of Interest

Compound Name: 2-AMINO-9-FLUORENOL

CAS No.: 33417-27-5

Cat. No.: B1265422

Get Quote

Technical Whitepaper: Spectroscopic Characterization & Analytical Profiling of 2-Amino-9-
Fluorenol

Part 1: Introduction & Chemical Identity
2-Amino-9-fluorenol (CAS: 33417-27-5) is a critical metabolic intermediate and synthetic

derivative of the fluorene class.[1] Chemically, it represents a bridgehead-functionalized

fluorene system where the C9-methylene of 2-aminofluorene is oxidized to a secondary

alcohol.[1]

In drug development and toxicology, this compound is significant as a metabolite of the potent

mutagen 2-aminofluorene (2-AF).[1] While N-hydroxylation of 2-AF leads to carcinogenic DNA

adducts, C9-hydroxylation (yielding 2-amino-9-fluorenol) often represents a parallel metabolic

pathway or a detoxification route.[1] Spectroscopically, it serves as a model for understanding

how auxochromic substituents (amino group) interact with rigid aromatic scaffolds (fluorene)

when conjugation is interrupted by an sp³ hybridized bridgehead.[1]
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Property Data

IUPAC Name 2-Amino-9H-fluoren-9-ol

Molecular Formula C₁₃H₁₁NO

Molecular Weight 197.23 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water.[1]

Key Moiety
Fluorenol core (sp³ C9) + Amino auxochrome

(C2)

Part 2: Electronic Absorption & Fluorescence (UV-
Vis/PL)
The spectroscopic signature of 2-amino-9-fluorenol is defined by the interaction between the

electron-donating amino group (

) and the fluorene

-system. Unlike 2-amino-9-fluorenone (where the ketone acts as an electron acceptor, creating
strong intramolecular charge transfer), the 9-hydroxyl group in 2-amino-9-fluorenol breaks the
conjugation across the bridge, resulting in a hypsochromic (blue) shift relative to the ketone,
but a bathochromic (red) shift relative to unsubstituted 9-fluorenol.

UV-Vis Absorption Profile
The absorption spectrum is characterized by

transitions of the aromatic rings, modified by the amino substituent.[2]

Primary Band (~290–310 nm): Attributed to the conjugated biphenyl-like system, red-shifted

by the amino group.

Secondary Band (~260–270 nm): Characteristic of the fluorene backbone.[2]

Solvatochromism: The amino group induces positive solvatochromism.[1][2] In polar protic

solvents (MeOH), the bands may broaden due to hydrogen bonding with both the
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and

groups.

Fluorescence Emission
2-Amino-9-fluorenol exhibits strong fluorescence due to the rigid planar structure of the

fluorene nucleus, which minimizes non-radiative decay via rotation.

Emission Maximum (

): Typically 380–420 nm (Violet-Blue region).[1]

Stokes Shift: Moderate (~80–100 nm), indicating geometric relaxation in the excited state (

).

Quenching: Fluorescence can be quenched by acidic environments (protonation of the

amine eliminates the donor effect) or by heavy atom solvents.[2]

Table 1: Comparative Spectroscopic Properties

Compound (nm) (nm)
Electronic
Character

9-Fluorenol 265, 298 310–320 (Weak donor)

2-Amino-fluorene 290–300 380–400
Strong donor (

)

2-Amino-9-fluorenol 295–310 390–420

Donor (

) + H-bond donor (

)

2-Amino-9-fluorenone 450 (broad) 550+ (weak)
Strong ICT (Donor-

Acceptor)
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Part 3: Nuclear Magnetic Resonance (NMR) Profiling
NMR is the definitive method for distinguishing 2-amino-9-fluorenol from its oxidized ketone

precursor (2-amino-9-fluorenone) and its reduced parent (2-aminofluorene).[1]

H NMR Characterization (DMSO- )
The diagnostic signal is the methine proton at position 9.[2]

H9 (Methine): Appears as a doublet at

5.3–5.5 ppm.[1][2]

OH (Hydroxyl): Appears as a doublet at

5.8–6.0 ppm (couples to H9).[1][2] Note: In

exchange or protic solvents, this signal disappears and H9 collapses to a singlet.[1]

Amino Protons (

): Broad singlet at

4.8–5.2 ppm.[1][2]

Aromatic Region (

6.5–7.8 ppm):

H1 (Ortho to amine): Upfield shift (~6.6–6.8 ppm) due to shielding by the amino lone pair.

[2]

H3 (Ortho to amine): Upfield shift (~6.7 ppm).

H4, H5-H8: Typical aromatic multiplets (7.1–7.7 ppm).[1]

C NMR Signatures
C9 (Carbinol Carbon):
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73–75 ppm.[1][2] This is the critical differentiator from the ketone (C=O at ~190 ppm) and the
methylene (CH₂ at ~36 ppm).

C2 (Amino-substituted): Deshielded/Shifted due to N-attachment (~148–150 ppm).[1]

Part 4: Experimental Protocols
Protocol A: Synthesis via Reduction of 2-Amino-9-
Fluorenone
Rationale: 2-Amino-9-fluorenol is susceptible to oxidation.[1][3] Fresh preparation from the

stable ketone is recommended for spectroscopic accuracy.

Reagents: 2-Amino-9-fluorenone (1.0 eq), Sodium Borohydride (

, 2.0 eq), Methanol (anhydrous).

Procedure:

Dissolve 2-amino-9-fluorenone in Methanol (0.1 M concentration). The solution will be

yellow/orange.[1][2]

Cool to 0°C in an ice bath.[1]

Add

portion-wise over 10 minutes.

Observation: The solution color will fade from orange to pale yellow/colorless as the

conjugation with the carbonyl is broken.

Stir at Room Temperature (RT) for 30–60 minutes. Monitor by TLC (SiO₂, 50%

EtOAc/Hexane).[1]

Workup:

Quench with saturated

solution.[1]
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Extract with Ethyl Acetate (

).[1][2]

Wash organics with brine, dry over

, and concentrate.[1][2]

Purification: Recrystallization from Ethanol/Water is preferred over column chromatography

to avoid oxidation on silica.[1][2]

Protocol B: Sample Preparation for Fluorescence
Solvent: Spectroscopic grade Methanol or Ethanol.[1][2]

Concentration: Prepare a stock solution at

. Dilute to

for emission scans to avoid inner-filter effects.[1]

Excitation: Set

.[1][2]

Blanking: Ensure solvent background is subtracted, as Raman scattering from alcohols can

interfere in the 300–350 nm range.[1][2]

Part 5: Biological & Metabolic Context[1][4]
In drug metabolism studies, distinguishing the C9-hydroxylation pathway from the N-

hydroxylation pathway is vital. N-hydroxylation activates the molecule to a mutagen, whereas

C9-hydroxylation is generally a non-genotoxic conversion.[1]

Metabolic Pathway Diagram
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Figure 1: Metabolic divergence of 2-Aminofluorene.[1][2][4] The formation of 2-Amino-9-
fluorenol (Green) represents ring oxidation, distinct from the mutagenic N-oxidation pathway

(Red).

Part 6: Analytical Workflow
The following diagram outlines the logical flow for confirming the identity of 2-amino-9-
fluorenol in a complex mixture (e.g., metabolic assay).
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Figure 2: Analytical decision tree for the isolation and confirmation of 2-Amino-9-fluorenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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